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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818801 Get Quote

Technical Support Center: Tyrphostin AG30
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in preventing the degradation of Tyrphostin AG30 during

experimental procedures.

Frequently Asked Questions (FAQs)
1. What is Tyrphostin AG30 and what is its mechanism of action?

Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase.[1][2] It functions by blocking the autophosphorylation of EGFR,

thereby inhibiting downstream signaling pathways involved in cell proliferation, differentiation,

and survival.[1][2]

2. How should I store Tyrphostin AG30 powder and stock solutions?

Proper storage is critical to prevent degradation. The following table summarizes the

recommended storage conditions for Tyrphostin AG30.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months

-20°C 1 month

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot stock solutions into

single-use volumes.

3. What is the best solvent for dissolving Tyrphostin AG30?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

Tyrphostin AG30.[1][2] It is soluble in DMSO at a concentration of 125 mg/mL (609.25 mM),

though using an ultrasonic bath may be necessary to achieve complete dissolution. It is crucial

to use fresh, anhydrous DMSO, as moisture can reduce the solubility of Tyrphostin AG30.[2]

4. Is Tyrphostin AG30 sensitive to light?

While specific data on the photosensitivity of Tyrphostin AG30 is limited, related tyrphostin

compounds are known to be sensitive to light. Photodegradation can occur through

photoisomerization or [2+2] cycloaddition reactions. Therefore, it is strongly recommended to

protect Tyrphostin AG30 powder and solutions from light by storing them in amber vials or

wrapping containers in foil.

5. How stable is Tyrphostin AG30 in aqueous solutions like cell culture media?

Tyrphostins, in general, can be unstable in aqueous solutions. The stability of similar

compounds has been shown to be pH-dependent. While specific degradation kinetics for

Tyrphostin AG30 in cell culture media have not been extensively published, it is best practice

to prepare working solutions fresh for each experiment and use them immediately. Avoid

storing Tyrphostin AG30 in aqueous buffers or media for extended periods.
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Issue Potential Cause Recommended Solution

Inconsistent or weaker than

expected experimental results.

Degradation of Tyrphostin

AG30 in stock or working

solutions.

• Prepare fresh stock solutions

from powder every 1-6 months,

depending on storage

temperature.• Aliquot stock

solutions to avoid multiple

freeze-thaw cycles.• Prepare

working solutions in cell culture

media immediately before

use.• Protect all solutions from

light.

Precipitation of Tyrphostin

AG30 in cell culture media.

Low solubility in aqueous

solutions or interaction with

media components.

• Ensure the final

concentration of DMSO in the

cell culture media is kept low

(typically <0.5%) to avoid

solvent toxicity and

precipitation.• If precipitation

occurs upon dilution, consider

using a gentle vortex or brief

sonication to aid dissolution.•

Prepare the working solution

by adding the DMSO stock

solution to a small volume of

media first, mixing well, and

then adding it to the final

volume.

Complete loss of inhibitory

activity.

Significant degradation of

Tyrphostin AG30.

• Discard old stock solutions

and prepare fresh from

powder.• Review storage and

handling procedures to ensure

they align with the

recommendations.• Consider

potential oxidation of the

compound. Purge aliquot vials

with an inert gas like argon or
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nitrogen before sealing and

freezing.

Experimental Protocols
Preparation of Tyrphostin AG30 Stock Solution (10 mM
in DMSO)
Materials:

Tyrphostin AG30 powder

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes or vials

Ultrasonic bath (optional)

Procedure:

Allow the Tyrphostin AG30 powder vial to equilibrate to room temperature before opening to

prevent condensation.

Weigh the required amount of Tyrphostin AG30 powder in a sterile microcentrifuge tube.

The molecular weight of Tyrphostin AG30 is 205.17 g/mol .

Add the appropriate volume of anhydrous, sterile DMSO to achieve a 10 mM concentration.

If necessary, briefly sonicate the solution in an ultrasonic bath to ensure complete

dissolution.

Aliquot the stock solution into single-use, sterile, amber microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Cell Treatment with Tyrphostin AG30
Materials:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10818801?utm_src=pdf-body
https://www.benchchem.com/product/b10818801?utm_src=pdf-body
https://www.benchchem.com/product/b10818801?utm_src=pdf-body
https://www.benchchem.com/product/b10818801?utm_src=pdf-body
https://www.benchchem.com/product/b10818801?utm_src=pdf-body
https://www.benchchem.com/product/b10818801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10 mM Tyrphostin AG30 stock solution in DMSO

Pre-warmed, sterile cell culture medium

Cultured cells ready for treatment

Procedure:

Thaw a single-use aliquot of the 10 mM Tyrphostin AG30 stock solution at room

temperature, protected from light.

Dilute the stock solution to the desired final concentration in pre-warmed cell culture

medium. It is recommended to perform serial dilutions if very low concentrations are

required.

Mix the working solution thoroughly by gentle pipetting or inversion.

Remove the existing medium from the cultured cells and replace it with the medium

containing the appropriate concentration of Tyrphostin AG30.

Incubate the cells for the desired experimental duration, ensuring the culture vessel is

protected from direct light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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